Cas no 2229393-45-5 (3,3-difluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2229393-45-5
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5894503
• PubChem ID: 165655248
• Update Time: 2025-06-07

3,3-difluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• EN300-1963339
• 3,3-difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propan-1-amine
• 2229393-45-5

• Inchi： 1S/C10H9F6N/c11-8-2-1-6(10(14,15)16)5-7(8)9(12,13)3-4-17/h1-2,5H,3-4,17H2
• InChI Key： AJLBAUDLGPVGMR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1)F)(CCN)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-3-2-fluoro-5-(trifluoromethyl)phenylpropan-1-amine

3,3-Difluoro-3-(2-Fluoro-5-(Trifluoromethyl)phenyl)propan-1-amine: A Comprehensive Overview

3,3-Difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2229393-45-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines, which have shown promise in various biological and pharmaceutical contexts. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine is characterized by the presence of multiple fluorine atoms and a substituted phenyl group. The fluorine atoms play a crucial role in modulating the compound's physical and chemical properties, such as its lipophilicity and metabolic stability. The presence of the trifluoromethyl group on the phenyl ring further enhances these properties, making the compound an attractive candidate for drug development.

Recent studies have focused on the synthesis of 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine. One notable method involves the reaction of 2-fluoro-5-(trifluoromethyl)benzaldehyde with a suitable amine precursor in the presence of a catalyst. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be efficient and versatile for constructing complex molecular frameworks.

In terms of biological activity, 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine has shown promising results in various assays. For instance, it has been evaluated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmission pathways, which are known to be involved in mood regulation. Additionally, it has exhibited potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy agents.

The pharmacokinetic properties of 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures prolonged action in vivo. These properties make it an ideal candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine. Early-phase trials have reported promising results, with patients showing significant improvements in symptoms without major adverse effects. However, more extensive studies are needed to fully understand its therapeutic potential and long-term safety profile.

In conclusion, 3,3-difluoro-3-(2-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2229393-45-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating mood disorders and cancer make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for future drug development.